Cas no 39638-34-1 (Butanoic acid,2-hydroxy-4-(methylthio)-, (2R)-)

• Product Name: Butanoic acid,2-hydroxy-4-(methylthio)-, (2R)-
• CAS No: 39638-34-1
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 307333
• PubChem ID: 9942187
• Update Time: 2025-04-19

Butanoic acid,2-hydroxy-4-(methylthio)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-4-(methylthio)-, (2R)-
• (2R)-2-hydroxy-4-(methylsulfanyl)butanoic acid
• (R)-2-Hydroxy-4-(methylthio)butyric acid
• D-2-Hydroxy-4-methylmercaptobutyric acid
• L-Methionine-D-hydroxy analog
• NS00089644
• ONFOSYPQQXJWGS-SCSAIBSYSA-N
• DTXSID201266605
• H9L
• Butanoic acid, 2-hydroxy-4-(methylthio)-, (2R)-
• EINECS 254-555-0
• UNII-YC5J89UM94
• YC5J89UM94
• 39638-34-1
• D-2-HYDROXY-4-(METHYLMERCAPTO)BUTANOIC ACID
• (2R)-2-hydroxy-4-methylsulfanylbutanoic acid
• BUTANOIC ACID, 2-HYDROXY-4-(METHYLTHIO)-, (R)-
• (2R)-2-Hydroxy-4-(methylthio)butanoic acid
• SCHEMBL9331726
• (R)-2-Hydroxy-4-(methylthio) butyric Acid
• Desmeninol, (R)-
• 4-methylsulfanyl-2-oxidanyl-butanoic acid

• Inchi： 1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： ONFOSYPQQXJWGS-SCSAIBSYSA-N
• SMILES： S(C)CC[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8
• XLogP3: 0.2

Experimental Properties

• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 316.5°Cat760mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.529
• Solubility: Soluble (215 g/l) (25 º C),
• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids